Cas no 20206-80-8 (BROMOACETOPROPYLACETATE)

• Product Name: BROMOACETOPROPYLACETATE
• CAS No: 20206-80-8
• MF: C₇H₁₁BrO₃
• MW: 223.064441919327
• CID: 909254
• PubChem ID: 197994
• Update Time: 2025-04-19

BROMOACETOPROPYLACETATE Chemical and Physical Properties

Names and Identifiers

• BROMOACETOPROPYLACETATE
• (5-bromo-4-oxopentyl) acetate
• 2-Pentanone, 5-(acetyloxy)-1-bromo- (9CI)
• 2-Pentanone, 5-(acetyloxy)-1-bromo-
• 2-Pentanone, 1-bromo-5-hydroxy-, acetate
• 3-(Bromoacetyl)propyl acetate
• 1-Bromo-5-hydroxy-2-pentanone acetate
• 20206-80-8
• Bromoacetopropyl acetate
• 5-(Acetyloxy)-1-bromo-2-pentanone
• SCHEMBL22897374
• BRN 5921704
• DTXSID60174054
• Bromoacetylpropyl acetate

• Inchi： 1S/C7H11BrO3/c1-6(9)11-4-2-3-7(10)5-8/h2-5H2,1H3
• InChI Key： AVKQWZGKSJQEAN-UHFFFAOYSA-N
• SMILES： BrCC(CCCOC(C)=O)=O

Computed Properties

• Exact Mass: 221.98913
• Monoisotopic Mass: 221.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37